Cas no 2151246-32-9 (2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine)

• Product Name: 2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine
• CAS No: 2151246-32-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6186690
• PubChem ID: 165662311
• Update Time: 2025-06-11

2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine
• 2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine
• 2151246-32-9
• EN300-1758318

• Inchi： 1S/C9H17NO/c1-9(2,10)7-5-6-3-4-8(7)11-6/h6-8H,3-5,10H2,1-2H3
• InChI Key： QJNPUPDHYKJSCR-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(C)(C)N)C2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine

Introduction to 2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine (CAS No. 2151246-32-9)

2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine (CAS No. 2151246-32-9) is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique bicyclic scaffold and potential biological activities. This compound belongs to the class of oxygen-containing heterocycles, which are widely recognized for their role in drug discovery and development. The presence of a 7-oxabicyclo[2.2.1]heptan moiety in its molecular structure imparts a high degree of steric complexity, which can be leveraged to modulate interactions with biological targets.

The bicyclic core of 2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine is reminiscent of several naturally occurring bioactive molecules, including certain alkaloids and terpenoids, which have demonstrated efficacy in various therapeutic contexts. The amine functional group at the propyl chain further enhances its potential as a pharmacophore, allowing for diverse chemical modifications and derivatization strategies. These features make it a valuable scaffold for the design of novel compounds with tailored biological properties.

In recent years, there has been a surge in interest regarding oxygen-rich heterocycles due to their ability to engage with a wide range of biological targets, including enzymes and receptors involved in critical metabolic pathways. The 7-oxabicyclo[2.2.1]heptan ring system is particularly noteworthy because it can adopt multiple conformations, providing flexibility in binding orientations. This conformational adaptability is often exploited in drug design to optimize binding affinity and selectivity.

One of the most compelling aspects of 2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine is its potential as a building block for more complex molecules. The compound’s structural motif has been explored in the synthesis of analogs aimed at modulating specific biological pathways. For instance, derivatives of this scaffold have been investigated for their potential roles in inhibiting enzymes associated with inflammation and pain signaling, such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents.

The synthesis of 2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods, such as transition-metal-catalyzed cyclizations, have made it possible to access complex cyclic structures more efficiently than traditional methods allowed. Additionally, computational chemistry approaches are increasingly being employed to predict optimal synthetic routes and predict the stereochemical outcomes of reactions.

From a medicinal chemistry perspective, the amine group in 2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine offers numerous possibilities for further functionalization. For example, it can be converted into amides, ureas, or sulfonamides, which are common pharmacophoric elements found in many drugs on the market today. These transformations can lead to compounds with enhanced solubility, metabolic stability, or target affinity.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules when designing drugs that interact with biological targets at the atomic level. The rigid bicyclic framework of 7 oxabicyclo[ 22 21 heptane 22 ] heptane 22 ] heptane 22 ] heptane 22 ] heptane 22 ] heptane 22 ] heptane 22 ] amine suggests that it may form specific interactions with protein binding pockets, which could be exploited to improve drug-like properties such as binding affinity and selectivity.

The potential applications of CAS no 2151246329 extend beyond traditional small-molecule drug discovery into areas such as fragment-based drug design and library screening programs. Fragment-based approaches rely on identifying small molecular fragments that bind weakly but specifically to biological targets before being linked together to form more potent compounds. The unique structural features of CAS no 2151246329 make it an attractive candidate for such programs.

In conclusion, CAS no 2151246329 represents a promising scaffold for the development of novel bioactive molecules with potential therapeutic applications across multiple disease areas including inflammation pain metabolism and neurodegeneration . Its unique structural features combined with recent advances in synthetic methodologies position it as a valuable asset for medicinal chemists seeking to discover next-generation drugs . As research continues into this fascinating compound further insights into its biological activity will undoubtedly emerge paving the way for innovative therapeutic strategies .